N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)-2-(1H-pyrrol-1-yl)acetamide

• IUPAC Name: N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-pyrrol-1-ylacetamide
• InChI: InChI=1S/C21H16FN3OS/c22-17-9-3-1-7-15(17)21-24-19(14-27-21)16-8-2-4-10-18(16)23-20(26)13-25-11-5-6-12-25/h1-12,14H,13H2,(H,23,26)
• InChI Key: FJDKTUMEVUKWKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC(=N2)C3=CC=CC=C3F)NC(=O)CN4C=CC=C4
• Molecular Formula: C21H16FN3OS
• Molecular Weight: 377.4 g/mol

Description

N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)-2-(1H-pyrrol-1-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as "FPTQ" and is a potent inhibitor of protein kinases that play a crucial role in cancer cell proliferation and survival.

Scientific Research Applications

Kinase Inhibition and Anticancer Activity

One study focuses on the synthesis and evaluation of thiazolyl N-benzyl-substituted acetamide derivatives for Src kinase inhibitory and anticancer activities. This research aimed to understand the role of pyridine ring and N-benzyl substitution in compounds similar to KX2-391, a selective Src substrate binding site inhibitor. The study found that certain derivatives exhibited significant inhibition of cell proliferation in human colon carcinoma, breast carcinoma, and leukemia cells, suggesting potential applications in cancer therapy (Fallah-Tafti et al., 2011).

Antibacterial and Antimicrobial Applications

Another area of application involves the synthesis and evaluation of novel compounds for antibacterial and antimicrobial activities. A study demonstrated the synthesis of novel derivatives showing significant anti-inflammatory activity, highlighting the potential of these compounds in the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013). Additionally, N-phenylacetamide derivatives containing 4-arylthiazole moieties were designed and synthesized, showing promising results against various bacterial strains. This research supports the potential use of these compounds in antibacterial applications (Lu et al., 2020).

Imaging and Neuroinflammation

Research into the development of selective radioligands for imaging the translocator protein (18 kDa) with PET indicates another application avenue. A study synthesized and evaluated a novel series of compounds for their selective binding to the translocator protein, an early biomarker of neuroinflammatory processes. This suggests potential uses in neuroimaging to study neuroinflammation and neurodegenerative disorders (Damont et al., 2015).